![molecular formula C8H14N2O2 B2984549 3-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one CAS No. 77225-15-1](/img/structure/B2984549.png)
3-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a chemical compound with the molecular formula C8H14N2O2 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of 3-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one consists of a spirocyclic system, which is a molecule containing two rings of which one atom is common . The InChI code for this compound is 1S/C8H14N2O2/c1-10-6-8(12-7(10)11)2-4-9-5-3-8/h9H,2-6H2,1H3 .Physical And Chemical Properties Analysis
3-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a solid substance at room temperature . It has a molecular weight of 170.21 .Scientific Research Applications
Synthesis and Biological Activity
Researchers have synthesized a series of 1-oxa-3,8-diazaspiro[4.5]decan-2-one derivatives to evaluate their potential as antihypertensive agents. These compounds, with modifications at the 8 position, have shown varying degrees of activity, with some acting as alpha-adrenergic blockers. The most noteworthy compounds from this research were those substituted with either 3-(2-methoxyphenoxy)-2-hydroxypropyl or 2-(1,4-benzodioxan-2-yl)-2-hydroxyethyl groups, designed as mixed alpha- and beta-adrenergic receptor blockers. However, their effectiveness primarily manifested in alpha-adrenergic blockade, with limited beta-adrenergic blocking capability. The compounds displayed potential for use in hypertension management without significant orthostatic hypotension at therapeutic doses Caroon et al., 1981.
properties
IUPAC Name |
3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O2/c1-10-6-8(12-7(10)11)2-4-9-5-3-8/h9H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDMUQPZSWZFNMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2(CCNCC2)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.